(4-Cyclopropylidenepiperidin-1-yl)(4-morpholinophenyl)methanone
Description
(4-Cyclopropylidenepiperidin-1-yl)(4-morpholinophenyl)methanone, also known as CPP, is a chemical compound that has gained significant attention in scientific research due to its unique properties. CPP is a potent and selective inhibitor of the protein kinase Mζ (PKMζ), which is involved in the maintenance of long-term memory.
Scientific Research Applications
Microwave Assisted Synthesis and Antibacterial Activity
This compound has been studied for its role in the synthesis of new chemical entities with potential antibacterial properties. Specifically, research conducted by Merugu, Ramesh, and Sreenivasulu (2010) explored the microwave-assisted synthesis of various compounds, including derivatives of 1-(4-morpholinophenyl) ethanone, demonstrating their potential antibacterial activity (Merugu, Ramesh, & Sreenivasulu, 2010).
Crystal Structure Analysis
The crystal structure of related compounds has been a subject of research. For instance, a study by Revathi et al. (2015) analyzed the crystal structure of adducts comprising similar molecular structures, providing insights into the molecular geometry and intermolecular interactions (Revathi et al., 2015).
Antitumor Activity
Compounds with a similar molecular structure have been synthesized and tested for antitumor activities. Tang and Fu (2018) synthesized a compound through a process involving morpholino and tested its inhibitory effects on cancer cell lines, indicating potential applications in cancer research (Tang & Fu, 2018).
Molecular Docking and Antibacterial Activity
Research by Khumar, Ezhilarasi, and Prabha (2018) involved synthesizing novel pyrazole derivatives using a molecule structurally similar to (4-Cyclopropylidenepiperidin-1-yl)(4-morpholinophenyl)methanone. Their study included molecular docking to determine binding interactions with bacterial proteins, indicating potential for antibacterial applications (Khumar, Ezhilarasi, & Prabha, 2018).
Parkinson's Disease Research
A study by Wang et al. (2017) synthesized a compound related to (4-Cyclopropylidenepiperidin-1-yl)(4-morpholinophenyl)methanone, aiming to develop a PET imaging agent for the LRRK2 enzyme in Parkinson's disease. This highlights its potential application in neurological disorder research (Wang et al., 2017).
properties
IUPAC Name |
(4-cyclopropylidenepiperidin-1-yl)-(4-morpholin-4-ylphenyl)methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N2O2/c22-19(21-9-7-16(8-10-21)15-1-2-15)17-3-5-18(6-4-17)20-11-13-23-14-12-20/h3-6H,1-2,7-14H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VPESYWAGVYZCDA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1=C2CCN(CC2)C(=O)C3=CC=C(C=C3)N4CCOCC4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Cyclopropylidenepiperidin-1-yl)(4-morpholinophenyl)methanone | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-Chloro-2-{[(2,4-dimethoxybenzyl)amino]methyl}phenol](/img/structure/B2625899.png)
![2-([1,2,4]triazolo[4,3-a]quinolin-1-ylthio)-N-(3-methoxyphenyl)acetamide](/img/structure/B2625903.png)
![3-[(2-chloro-6-fluorophenyl)methyl]-1-methyl-9-phenyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione](/img/no-structure.png)
![2-bromo-N-(2-(1-methyl-7-oxo-1H-pyrrolo[2,3-c]pyridin-6(7H)-yl)ethyl)benzenesulfonamide](/img/structure/B2625915.png)
![N-(2-fluorophenyl)-2-((6-(hydroxymethyl)-9-methyl-2-phenyl-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-4-yl)thio)acetamide](/img/structure/B2625917.png)